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Compound of Interest

Compound Name: Thiacloprid

Cat. No.: B6259828 Get Quote

A critical evaluation of the environmental risks posed by the neonicotinoid insecticide

Thiacloprid and the phenylpyrazole insecticide Fipronil is essential for informed regulatory

decisions and environmental stewardship. This guide provides a detailed comparative risk

assessment of these two widely used pesticides, focusing on their impact on aquatic

ecosystems. The information is tailored for researchers, scientists, and drug development

professionals, presenting quantitative data, experimental methodologies, and visual

representations of key biological pathways and assessment workflows.

Physicochemical Properties
The environmental behavior and bioavailability of pesticides are significantly influenced by their

physicochemical properties. Thiacloprid exhibits substantially higher water solubility and lower

octanol-water partition coefficient (Log Kow) compared to Fipronil, suggesting a greater

potential for mobility in aquatic systems. Conversely, Fipronil's higher Kow indicates a greater

tendency to partition into sediment and biota.
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Property Thiacloprid Fipronil Source(s)

Chemical Class Neonicotinoid Phenylpyrazole [1][2]

IUPAC Name

{(2Z)-3-[(6-

Chloropyridin-3-

yl)methyl]-1,3-

thiazolidin-2-

ylidene}cyanamide

(±)-5-amino-1-(2,6-

dichloro-α,α,α-

trifluoro-p-tolyl)-4-

trifluoromethylsulfinylp

yrazole-3-carbonitrile

[2][3]

CAS Number 111988-49-9 120068-37-3 [3]

Molecular Formula C₁₀H₉ClN₄S C₁₂H₄Cl₂F₆N₄OS

Molar Mass ( g/mol ) 252.72 437.2

Appearance
Yellowish crystalline

solid

White powder with a

moldy odor

Water Solubility (mg/L

at 20°C)
185 1.9 - 2.4

Vapor Pressure (mm

Hg at 20-25°C)
6.0 x 10⁻¹² (20°C) 2.8 x 10⁻⁹ (25°C)

Log Kow (Octanol-

Water Partition

Coefficient)

1.26 4.0

Henry's Law Constant

(atm·m³/mol)
1.1 x 10⁻¹⁴ 3.7 x 10⁻⁵

Environmental Fate and Persistence
The persistence and potential for bioaccumulation of Thiacloprid and Fipronil in aquatic

environments are key factors in their overall risk profile. Fipronil and its degradation products

are generally more persistent in soil and sediment than Thiacloprid. Fipronil also

demonstrates a higher potential for bioaccumulation in fish. It is important to note that some of

Fipronil's degradation products, such as fipronil desulfinyl and fipronil sulfone, are often more

toxic and persistent than the parent compound.
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Parameter Thiacloprid Fipronil Source(s)

Soil Half-life (Aerobic) 2.2 days

Can be persistent,

with half-life ranging

from 36 hours to 7.3

months depending on

conditions.

Aquatic Photolysis

Half-life

79.7 days

(experimental)
3.6 hours (reported)

Water-Sediment

System DT₅₀ (Total

System)

Up to 51% found in

sediment over the

course of a study.

Can be persistent in

sediment.

Bioaccumulation

Factor (BCF) in Fish
Low potential 321 (whole fish)

Mechanism of Action
Thiacloprid and Fipronil have distinct modes of action, targeting different receptors in the

insect nervous system. This difference in targets contributes to their selective toxicity profiles.

Thiacloprid: As a neonicotinoid, Thiacloprid acts as an agonist of the nicotinic acetylcholine

receptors (nAChRs) in insects. It mimics the action of the neurotransmitter acetylcholine, but

unlike acetylcholine, it is not readily broken down by the enzyme acetylcholinesterase. This

leads to the persistent stimulation of nAChRs, resulting in the overstimulation of the nervous

system, paralysis, and eventual death of the insect.
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Synaptic Cleft
Cellular Effect

Thiacloprid Nicotinic Acetylcholine
Receptor (nAChR)

 Binds and Activates
Postsynaptic Neuron

 Continuous Na+ influx
(Depolarization) Nervous System

Overstimulation Paralysis & Death

Synaptic Cleft Cellular Effect

Fipronil GABA-gated Cl-
Channel

 Blocks Channel
Postsynaptic Neuron

 Inhibited Cl- influx Nervous System
Hyperexcitation Paralysis & Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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